Cas no 1228675-18-0 (tert-butyl 2,5-diazabicyclo[4.1.0]heptane-2-carboxylate)

• Product Name: tert-butyl 2,5-diazabicyclo[4.1.0]heptane-2-carboxylate
• CAS No: 1228675-18-0
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• MDL: MFCD17480504
• CID: 1062456
• PubChem ID: 50986452
• Update Time: 2025-04-20

tert-butyl 2,5-diazabicyclo[4.1.0]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2,5-Diazabicyclo[4.1.0]heptane-2-carboxylic Acid Dimethylethyl Ester
• tert-butyl 2,5-diazabicyclo[4.1.0]heptane-2-carboxylate
• WLZ3799
• (1R,6S)-2-Boc-2,5-diazabicyclo[4.1.0]heptane
• tert-butyl2,5-diazabicyclo[4.1.0]heptane-2-carboxylate
• 2-Boc-2,5-diazabicyclo[4.1.0]heptane
• 1228675-18-0
• t-Butyl 2,5-diazabicyclo[4.1.0]heptane-2-carboxylate
• DB-302435
• tert-butyl (+/-)-2,5-diazabicyclo [4.1.0]heptane-2-carboxylate
• 1,1-Dimethylethyl 2,5-diazabicyclo[4.1.0]heptane-2-carboxylate
• SY123577
• SCHEMBL13734028
• tert-butyl (+/-)-2,5-diazabicyclo[4.1.0]heptane-2-carboxylate
• MFCD32063639
• tert-butyl (1S,6R)-2,5-diazabicyclo[4.1.0]heptane-2-carboxylate
• MFCD17480504
• MALCQJIQWIWGOV-UHFFFAOYSA-N
• EN300-89740
• AKOS024071944
• SY317918
• CS-0018049
• W14354

• MDL： MFCD17480504
• Inchi： 1S/C10H18N2O2/c1-10(2,3)14-9(13)12-5-4-11-7-6-8(7)12/h7-8,11H,4-6H2,1-3H3
• InChI Key： MALCQJIQWIWGOV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC2CC12)=O

Computed Properties

• Exact Mass: 198.136827821g/mol
• Monoisotopic Mass: 198.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 41.6Ų